2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[1-(oxan-4-yl)pyrazol-4-yl]furan-3-carboxamide
• InChI: InChI=1S/C15H19N3O3/c1-10-7-14(11(2)21-10)15(19)17-12-8-16-18(9-12)13-3-5-20-6-4-13/h7-9,13H,3-6H2,1-2H3,(H,17,19)
• InChI Key: MIJUXDCLKWZRPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CN(N=C2)C3CCOCC3
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol
• CAS No.: 1797551-81-5

Description

2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.335. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antileukemic Activities

The synthesis of furanyl and pyranyl derivatives of certain carboxamides, including structures related to 2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide, has been explored. These compounds were evaluated for their antileukemic activities, indicating a potential role in the development of new therapeutic agents against leukemia (Earl & Townsend, 1979).

Structure-Activity Relationships

Research on N-(1, 1, 3-Trimethylindan-4-yl) carboxamide fungicides has shown the significance of substituent effects on antifungal activity. Similar compounds to the target molecule have been studied for their activity against diseases in pot tests, providing insights into the design of more effective fungicides (Masatsugu et al., 2010).

Novel Dicationic Imidazo[1,2-a]pyridines as Antiprotozoal Agents

A study synthesized compounds related to this compound, demonstrating strong DNA affinities and significant in vitro and in vivo activity against protozoal infections. This suggests potential applications in developing treatments for diseases caused by protozoa (Ismail et al., 2004).

Decarboxylative Fluorination

The decarboxylative fluorination of heteroaromatic carboxylic acids, including compounds structurally similar to the target molecule, has been reported. This process is crucial for the synthesis of fluorinated derivatives, which are valuable in pharmaceutical and agrochemical industries (Yuan, Yao, & Tang, 2017).

Amplification of Phleomycin Activity

Research into unfused heterobicycles, including pyridinylpyrimidines with basic side chains, highlights the potential of such compounds to enhance the activity of phleomycin against bacteria. This suggests a role for similar molecules in antibiotic research and development (Brown & Cowden, 1982).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of targets, contributing to its biological activity.

Mode of Action

It can be inferred from the structure and properties of similar compounds that it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Indole derivatives, which share some structural similarities with the compound, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Similar compounds have been reported to exhibit potent inhibitory activity against various viruses . This suggests that the compound could potentially have antiviral effects.